Cas no 2580294-84-2 ((2E)-7-{(benzyloxy)carbonylamino}hept-2-enoic acid)

• Product Name: (2E)-7-{(benzyloxy)carbonylamino}hept-2-enoic acid
• CAS No: 2580294-84-2
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 5663285
• PubChem ID: 165887350
• Update Time: 2025-07-23

(2E)-7-{(benzyloxy)carbonylamino}hept-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2580294-84-2
• (2E)-7-{[(benzyloxy)carbonyl]amino}hept-2-enoic acid
• EN300-27728644
• (2E)-7-{(benzyloxy)carbonylamino}hept-2-enoic acid

• Inchi： 1S/C15H19NO4/c17-14(18)10-6-1-2-7-11-16-15(19)20-12-13-8-4-3-5-9-13/h3-6,8-10H,1-2,7,11-12H2,(H,16,19)(H,17,18)/b10-6+
• InChI Key： XSLMFAONRIWZJO-UXBLZVDNSA-N
• SMILES： O(CC1C=CC=CC=1)C(NCCCC/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Additional information on (2E)-7-{(benzyloxy)carbonylamino}hept-2-enoic acid

Introduction to (2E)-7-{(benzyloxy)carbonylamino}hept-2-enoic Acid (CAS No. 2580294-84-2)

Compound with the chemical name (2E)-7-{(benzyloxy)carbonylamino}hept-2-enoic acid and the CAS number 2580294-84-2 represents a significant molecule in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and biochemical research. The presence of both a benzyloxy carbonyl group and an amino group in its molecular structure makes it a versatile intermediate for synthesizing various pharmacologically active agents.

The benzyloxy carbonyl group, specifically, is a common protective group in peptide synthesis, which underscores the compound's utility in constructing complex peptide-based therapeutics. This feature is particularly relevant in the context of modern drug design, where the precise control of molecular architecture is crucial for achieving desired biological activities. The hept-2-enone backbone of the molecule introduces additional reactivity, enabling diverse functionalization strategies that can be tailored to specific therapeutic needs.

In recent years, there has been a growing interest in exploring novel compounds with enhanced biological activity and improved pharmacokinetic profiles. The structure of (2E)-7-{(benzyloxy)carbonylamino}hept-2-enoic acid aligns well with these trends, as it offers a scaffold that can be modified to develop new drugs targeting various diseases. For instance, modifications at the enone moiety have been shown to influence the binding affinity and selectivity of small molecules toward their biological targets.

One of the most compelling aspects of this compound is its potential role in the synthesis of bioactive peptides and peptidomimetics. The amino group at the 7-position provides a site for further derivatization, allowing chemists to introduce specific side chains or linkages that can modulate biological activity. This flexibility makes it an attractive building block for designing molecules with tailored properties, such as enhanced solubility or improved metabolic stability.

The benzyloxy carbonyl group also plays a critical role in protecting the amino group during synthetic procedures, ensuring that unwanted side reactions do not occur. This protective strategy is essential in multi-step syntheses where multiple functional groups need to be selectively modified. The ability to deprotect the benzyloxy carbonyl group under mild conditions further enhances its utility in synthetic chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging these tools, scientists have been able to identify promising candidates for further experimental validation. In this context, (2E)-7-{(benzyloxy)carbonylamino}hept-2-enoic acid has emerged as a compound of interest due to its structural features that are predicted to confer desirable biological properties.

In addition to its role in drug development, this compound has potential applications in biochemical research. Its unique structure makes it a valuable tool for studying enzyme mechanisms and interactions. For example, derivatives of this molecule can be used as probes to investigate how enzymes recognize and process substrates. Such studies are crucial for understanding fundamental biological processes and for developing inhibitors or activators of specific enzymatic pathways.

The synthesis of (2E)-7-{(benzyloxy)carbonylamino}hept-2-enoic acid involves several key steps that highlight its synthetic versatility. The starting materials are typically readily available, and the reaction conditions can be optimized to achieve high yields and purity. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the benzyloxy carbonyl moiety, while stereoselective methods ensure the correct E-isomer is obtained.

The compound's stability under various storage conditions is another important consideration. Proper handling and storage protocols ensure that its reactivity is maintained over time, making it a reliable reagent for synthetic applications. Furthermore, its compatibility with standard laboratory equipment simplifies its use in both academic and industrial settings.

Ethical considerations are also paramount when working with such compounds. Responsible research practices ensure that all synthetic procedures are conducted safely and responsibly, minimizing environmental impact and adhering to regulatory guidelines. These principles are essential for maintaining public trust and supporting sustainable scientific advancement.

The future prospects for (2E)-7-{(benzyloxy)carbonylamino}hept-2-enoic acid appear promising as new synthetic methodologies continue to emerge. Advances in green chemistry are driving efforts to develop more sustainable synthetic routes, which could further enhance the accessibility and cost-effectiveness of this compound. Additionally, collaborations between academia and industry are fostering innovation, leading to novel applications that were previously unexplored.

In conclusion, (CAS No. 2580294-84-2) represents a versatile and valuable molecule with significant potential in pharmaceutical chemistry and biochemical research. Its unique structural features make it an excellent candidate for developing new drugs targeting various diseases while also serving as a useful tool for studying enzyme mechanisms and interactions. As research continues to progress, it is likely that this compound will play an increasingly important role in advancing our understanding of biological processes and developing innovative therapeutic strategies.